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Compound of Interest

Compound Name: 1-Chlorobenzotriazole

CAS No.: 21050-95-3

Cat. No.: B028376 Get Quote

In the landscape of positive halogen reagents, 1-Chlorobenzotriazole (1-CBT) occupies a

distinct niche often overlooked in favor of N-Chlorosuccinimide (NCS) or Trichloroisocyanuric

acid (TCCA).[1] However, for high-precision drug development, 1-CBT offers superior kinetics

and a unique "dual-mode" reactivity profile.[1]

Unlike NCS, which often requires thermal activation or catalysts to release electrophilic chlorine

effectively, 1-CBT possesses a highly polarized N-Cl bond due to the electron-withdrawing

nature of the benzotriazole moiety. This allows it to function as:

A Mild Oxidant: Capable of converting alcohols to carbonyls and sulfides to sulfoxides under

non-acidic conditions.[1]

A Selective Chlorinating Agent: Providing electrophilic chlorine (

) for aromatic substitution without the harshness of elemental chlorine.[1]

A Sulfur Activator: A critical reagent in the modern "green" synthesis of unsymmetrical

disulfides, avoiding toxic sulfenyl chloride intermediates.[1]

This guide standardizes the synthesis, handling, and application of 1-CBT for research

environments requiring high reproducibility.[1]

Part 2: Chemical Profile & Physical Properties[1][2]
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Property Data Specification

Molecular Weight 153.57 g/mol

Appearance White to off-white crystalline solid

Melting Point 104–106 °C (Decomposes)

Solubility
Soluble in CH₂Cl₂, CHCl₃, EtOAc; reacts with

water/alcohols.[1][2]

Stability
Moisture sensitive; store at 2–8°C protected

from light.[1]

Active Content
Positive Chlorine (

) source.[1]

Part 3: Synthesis & Preparation Protocol
Commercially available 1-CBT often degrades due to moisture sensitivity.[1] For critical kinetic

studies or late-stage functionalization, fresh preparation is mandatory.[1] The following protocol

utilizes an oxidative chlorination strategy that is scalable and minimizes byproduct formation.

Reagents:
1H-Benzotriazole (BTA)[1]

Sodium Hypochlorite (NaOCl, commercial bleach, ~5-12%)[1]

Glacial Acetic Acid (AcOH)[1]

Step-by-Step Methodology:
Dissolution: In a round-bottom flask, suspend 1H-Benzotriazole (10.0 g, 84 mmol) in 1:1 v/v

glacial acetic acid/water (100 mL). Cool the suspension to 0°C in an ice bath.

Causality: Acetic acid buffers the solution and protonates the hypochlorite species,

enhancing the electrophilicity of the chlorinating species while maintaining a pH where

BTA is soluble.
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Chlorination: Add Sodium Hypochlorite solution (approx. 1.1 equivalents) dropwise over 30

minutes, maintaining internal temperature <5°C.

Observation: A voluminous white precipitate will form immediately.[1] This is the N-

chlorinated product, which is less soluble than the parent BTA.[1]

Reaction Completion: Stir at 0°C for an additional 30 minutes. Monitor by TLC (if necessary),

though the precipitation is usually quantitative.[1]

Isolation: Filter the solid rapidly through a sintered glass funnel.

Purification: Wash the cake with copious amounts of ice-cold water to remove residual acetic

acid and salts.

Drying: Dry under high vacuum over

in a desiccator for 12 hours.

Critical: Do not use heat to dry.[1] The N-Cl bond is thermally labile.[1]

Part 4: Mechanistic Reactivity
The utility of 1-CBT stems from the lability of the N-Cl bond.[1] Depending on the solvent and

activation method (thermal/photochemical), it can operate via two distinct pathways.[1]

Pathway A: Ionic (Polar Solvents/Dark)
Heterolytic cleavage yields a benzotriazole anion (a stable leaving group) and an electrophilic

chloronium equivalent (

).[1] This is the primary mode for oxidation reactions.[1]

Pathway B: Radical (Non-polar Solvents/UV or Heat)
Homolytic cleavage generates a chlorine radical (

) and a nitrogen-centered benzotriazolyl radical.[1] This pathway is exploited for allylic
chlorinations or ether modifications.[1]
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Figure 1: The dual reactivity modes of 1-CBT. The reagent acts as a "chemical switch"

depending on reaction conditions.

Part 5: Key Application – Unsymmetrical Disulfide
Synthesis
While 1-CBT is a competent oxidant for alcohols (similar to Swern oxidation but odorless), its

most high-value application in modern drug discovery is the synthesis of unsymmetrical

disulfides.[1]

Standard methods for creating R¹-S-S-R² (heterodisulfides) often result in a statistical mixture

of homodisulfides (R¹-S-S-R¹ and R²-S-S-R²).[1] 1-CBT solves this via a "trap-and-release"

mechanism.[1]

Protocol: The "One-Pot" Trap-and-Release
Activation (Trap): Dissolve Thiol A (
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) in dry DCM at -78°C. Add 1.0 eq of 1-CBT.

Mechanism:[1][3][4][5][6] The thiol attacks the Cl of 1-CBT, forming a sulfenyl chloride-like

intermediate, or more accurately, an

-benzotriazolyl intermediate (

).[1]

Coupling (Release): Add Thiol B (

) to the mixture.

Result: The second thiol attacks the sulfur of the intermediate, displacing benzotriazole (a

good leaving group) and forming the unsymmetrical disulfide exclusively.[1]
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Figure 2: The chemoselective synthesis of unsymmetrical disulfides using 1-CBT as a sulfur-

activating agent.

Part 6: Safety & Handling (Critical)
1. Explosion Hazard: Like many N-halo nitrogen heterocycles, 1-CBT possesses a high-energy

N-Cl bond.[1] While generally more stable than nitrogen triiodide, it can decompose violently

under:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1091&p_version=2
https://m.youtube.com/watch?v=84XnjKZ6cBE
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.07%3A_Oxidation_of_Alcohols
https://www.echemi.com/sds/1-chlorobenzotriazole-pd180810100382.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://www.benchchem.com/product/b028376?utm_src=pdf-body-img
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vacuum Distillation: Never attempt to distill 1-CBT.

Confinement Heating: Do not heat in a sealed vessel (bomb) without blast protection.[1]

Metal Contact: Avoid contact with metal spatulas; use Teflon or ceramic tools.[1]

2. Incompatibility:

DMSO: Violent reaction possible (similar to Swern reagents).[1]

Strong Acids: Evolution of chlorine gas (

).[1]

3. Storage: Store in polyethylene containers (not glass with ground joints, which may seize) at

4°C. Discard if the solid turns yellow/brown, indicating decomposition to

and benzotriazole.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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